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Compound of Interest

Compound Name: FM 2-10

Cat. No.: B1148110

Chemical Identification:

Product Name: FM 2-10

o Chemical Name: N-(3-Triethylammoniumpropyl)-4-(4-(diethylamino)styryl)pyridinium
dibromide[1][2]

e Synonyms: SynaptoGreen™ C2, MM 2-10[1][2]
o Appearance: Red solid soluble in water[3][4]

» Molecular Weight: 555.43 g/mol (Note: some sources may list a different molecular weight
for the salt form)

Primary Applications:

FM 2-10 is a fluorescent, water-soluble styryl dye used extensively in neuroscience research.
[5][6][7] Its primary application is to identify actively firing neurons and to investigate the
mechanisms of activity-dependent vesicle cycling.[5][6] The dye is virtually non-fluorescent in
agueous solutions but becomes intensely fluorescent upon insertion into the outer leaflet of cell
membranes.[7] This property allows for the labeling and tracking of synaptic vesicles during
endocytosis and exocytosis.

Hazard Identification and Safety Precautions
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According to the Safety Data Sheet for SynaptoGreen™ C2 (an equivalent of FM 2-10), the
product is not classified as hazardous according to Regulation (EC) No 1272/2008 [CLP] and
Directive 1999/45/EC.[1] However, it is crucial to handle the compound with care as it may be
harmful if inhaled, ingested, or absorbed through the skin, and may cause irritation to the skin,
eyes, and respiratory tract.[1]

Hazard Ratings:

] . Physical
Rating System Health Hazard Flammability .
Hazard/Reactivity
HMIS Classification 0 0 0
NFPA Rating 0 0 0

Data sourced from the Biotium MSDS for SynaptoGreen™ C2.[1]

Personal Protective Equipment (PPE)

Standard laboratory personal protective equipment should be worn at all times when handling
FM 2-10.

PPE Category Recommended Equipment

] Safety glasses with side-shields or chemical
Eye/Face Protection
safety goggles.

) ) Chemical-resistant gloves (e.qg., nitrile rubber). A
Skin Protection _
lab coat should be worn to prevent skin contact.

Not required under normal use with adequate
Respiratory Protection ventilation. If dusts are generated, use a

NIOSH-approved respirator.

Hand Protection Compatible chemical-resistant gloves.

This information is based on general laboratory safety guidelines and SDS recommendations.

[1][°]
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Handling and Storage

Safe Handling Procedures:

Avoid contact with skin, eyes, and clothing.[2]

Avoid inhalation of dust or vapor.[1]

Use with adequate local exhaust ventilation.[2]

Wash hands thoroughly after handling.

Keep container tightly closed when not in use.[2]

Storage Conditions:

Store at room temperature.[6]

Protect from light, especially when in solution.[5]

Store in a dry and well-ventilated place.[2]

The lyophilized product is stable for at least 6 months when stored desiccated and protected
from light.[8]

Operational Plans
Spill and Emergency Procedures

In Case of a Spill:
o Wear appropriate personal protective equipment (see table above).
o For a powder spill, cover with a plastic sheet to minimize dust generation.[2]

e Mechanically take up the spilled material and place it in a suitable, labeled container for
disposal.[2]
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» For a solution spill, absorb with an inert material (e.g., vermiculite, dry sand) and place in a

chemical waste container.

e Clean the spill area thoroughly with soap and water.[2]

First Aid Measures:

Exposure Route

First Aid Instructions

Inhalation

Move the person to fresh air. If breathing is

difficult, give oxygen. Consult a physician.[1][2]

Skin Contact

Wash off immediately with soap and plenty of
water. Remove contaminated clothing. Consult a

physician if irritation persists.[1][2]

Eye Contact

Immediately flush eyes with plenty of water for
at least 15 minutes, occasionally lifting the
upper and lower eyelids. Remove contact
lenses if present and easy to do. Continue

rinsing. Consult a physician.[2]

Ingestion

Do NOT induce vomiting. Never give anything
by mouth to an unconscious person. Rinse
mouth with water and drink plenty of water.

Consult a physician.[1][2]

Consult the Safety Data Sheet for complete first-aid procedures.[1][2]

Disposal Plan

Dispose of FM 2-10 and any contaminated materials in accordance with all applicable federal,

state, and local environmental regulations. While the SDS does not classify it as a hazardous

substance, it is recommended to treat it as a chemical waste.

Disposal Workflow:
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Waste Generation

Unused/Expired FM 2-10 Stock Solution Contaminated Materials (gloves, tips, vials) Used Staining Solutions

Waste Collectio

h & Segregation

Collect in a designated, labeled, and sealed hazardous waste container.

Disgdosal

Arrange for pickup by the institution's Environmental Health and Safety (EHS) department.

Follow all local, state, and federal regulations for chemical waste disposal.

Click to download full resolution via product page

Caption: Workflow for the safe disposal of FM 2-10 waste.

Experimental Protocols

ion of EM 2-10 Stock and Working Soluti

Solution Preparation Steps

Dissolve 1 mg of FM 2-10 in 180 pL of high-
) purity water or DMSO. Store stock solutions at
10 mM Stock Solution _ _
-20°C, protected from light. Stock solutions are

generally stable for several months.[9]

Dilute the stock solution to the desired final
concentration in a suitable physiological buffer
Working Solution (e.g., Tyrode's solution, HEPES-buffered saline).
A typical working concentration for neuronal
staining is in the range of 2.5-40 uM.[10][11]
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General Protocol for Staining Cultured Neurons

This protocol provides a general guideline for staining synaptic vesicles in cultured neurons.
The optimal conditions may vary depending on the specific cell type and experimental goals.

Experimental Workflow:
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Preparation

Culture neurons on coverslips until mature.

Prepare FM 2-10 working solution (e.g., 5-10 uM in Tyrode's solution).

Staininngoading)

Stimulate neurons to induce synaptic vesicle cycling (e.g., high K+ solution or electrical field stimulation).

:

Apply the FM 2-10 working solution during or immediately after stimulation.

:

Incubate for a short period (e.g., 1-10 minutes) to allow for dye uptake into recycling vesicles.

Washing (IDestaining)

Wash thoroughly with dye-free buffer to remove the dye from the plasma membrane.

Imaiing

Image the stained nerve terminals using fluorescence microscopy.

Excitation/Emission maxima: ~480/598 nm (in membranes).

Click to download full resolution via product page

Caption: General experimental workflow for staining neurons with FM 2-10.
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Detailed Steps:

e Preparation: Prepare the FM 2-10 working solution at the desired concentration in a
physiological buffer. Ensure cultured neurons on coverslips are healthy and at the
appropriate stage of development.

 Staining (Loading):

o To load the dye into recycling synaptic vesicles, neuronal activity must be stimulated. This
can be achieved by:

» High Potassium Depolarization: Exposing the neurons to a high K+ solution (e.g., 90
mM KCI) for 1-2 minutes in the presence of the FM 2-10 working solution.

» Electrical Field Stimulation: Applying electrical pulses (e.g., 10-30 Hz for 30-60 seconds)
in the presence of the dye.

o The dye is then allowed to be taken up by endocytosing vesicles.

o Washing (Destaining): After stimulation, it is crucial to thoroughly wash the preparation with a
dye-free buffer for 5-10 minutes to remove the dye that is non-specifically bound to the
plasma membrane.[10] This ensures that the remaining fluorescence is primarily from the
dye trapped within the internalized vesicles.

e Imaging: The stained nerve terminals can then be visualized using a fluorescence
microscope equipped with appropriate filters for the excitation and emission wavelengths of
FM 2-10 (in membranes, Ex/Em ~480/598 nm).[3] Images can be acquired before, during,
and after stimulation to study the dynamics of vesicle release (destaining).

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

© 2025 BenchChem. All rights reserved. 9/10 Tech Support


https://biotium.com/wp-content/uploads/2013/07/MSDS-70044.pdf
https://docs.aatbio.com/products/safety-data-sheet-sds/safety-data-sheet-for-mm-2-10-n-3-triethylammoniumpropyl-4-4-diethylamino-styryl-pyridinium-dibromide-catalog-21489-version-Wx8mMLvMSh.pdf
https://biotium.com/product/synaptogreentm-c2-also-known-as-fm2-10-a-trademark-of-molecular-probes-inc/
https://www.fishersci.com/shop/products/synaptogreen-c2-5mg/501964761
https://biotium.com/wp-content/uploads/2016/12/PI-70034.pdf
https://www.thermofisher.com/order/catalog/product/T7508
https://www.thermofisher.com/order/catalog/product/T7508
http://web.mit.edu/20.309/Students/Datasheets/Molecular%20Probes%20FM%20Lipophilic%20Styryl%20Dyes.pdf
https://www.researchgate.net/profile/Kyrylo-Pyrshev/post/How_to_stain_live-cells_with_FM1-43_dye_for_TIRF_imaging/attachment/59d63a5f79197b80779978a9/AS%3A405961668874241%401473800212903/download/FM1-43.pdf
https://www.aatbio.com/products/mm-2-10-n-3-triethylammoniumpropyl-4-4-diethylamino-styryl-pyridinium-dibromide
https://www.aatbio.com/products/mm-2-10-n-3-triethylammoniumpropyl-4-4-diethylamino-styryl-pyridinium-dibromide
https://pmc.ncbi.nlm.nih.gov/articles/PMC4160174/
https://pmc.ncbi.nlm.nih.gov/articles/PMC4160174/
https://scispace.com/pdf/imaging-synaptic-vesicle-recycling-by-staining-and-3vtwdaldcf.pdf
https://www.benchchem.com/product/b1148110#personal-protective-equipment-for-handling-fm-2-10
https://www.benchchem.com/product/b1148110#personal-protective-equipment-for-handling-fm-2-10
https://www.benchchem.com/product/b1148110#personal-protective-equipment-for-handling-fm-2-10
https://www.benchchem.com/product/b1148110#personal-protective-equipment-for-handling-fm-2-10
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b1148110?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1148110?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH@ Safety Operating Guide

Check Availability & Pricing

BenchChem Contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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